Cas no 54113-41-6 (Methyl 4,5-dibromo-2-furoate)

• Product Name: Methyl 4,5-dibromo-2-furoate
• CAS No: 54113-41-6
• MF: C₆H₄Br₂O₃
• MW: 283.902160644531
• MDL: MFCD00092493
• CID: 869670
• PubChem ID: 354335284
• Update Time: 2025-06-07

Methyl 4,5-dibromo-2-furoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-dibromo-2-furoate
• Methyl 4,5-Dibromo-2-furancarboxylate
• 4,5-dibromo-2-Furancarboxylic acid methyl ester
• methyl 4,5-dibromofuran-2-carboxylate
• 4,5-Dibromo-2-furoic Acid Methyl Ester
• 2-Furancarboxylic acid, 4,5-dibromo-, methyl ester
• METHYL-4,5-DIBROMO-2-FUROATE
• OIOPUTCGINQNRL-UHFFFAOYSA-N
• 7773AB
• METHYL4,5-DIBROMO-2-FUROATE
• FCH1329972
• WT82100
• TRA0016107
• SY023311
• A
• SB60911
• MFCD00092493
• Methyl 4,5-dibromo-2-furancarboxylate; Methyl 4,5-dibromo-2-furoate
• CS-0011220
• YSZC1325
• AKOS016002670
• AS-59335
• SCHEMBL1198786
• M2876
• 2,3-dibromo-furan-5-carboxylic acid methyl ester
• DTXSID30399732
• Methyl 4 pound not5-Dibromo-2-furoate
• DB-360963
• 54113-41-6

• MDL： MFCD00092493
• Inchi： 1S/C6H4Br2O3/c1-10-6(9)4-2-3(7)5(8)11-4/h2H,1H3
• InChI Key： OIOPUTCGINQNRL-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(C(=O)OC)=C1)Br

Computed Properties

• Exact Mass: 281.85300
• Monoisotopic Mass: 281.853
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4
• XLogP3: 2.9

Experimental Properties

• Density: 1.992
• Melting Point: 56.0 to 60.0 deg-C
• Boiling Point: 110°C/0.8mmHg(lit.)
• Flash Point: 122.4°C
• Refractive Index: 1.554
• PSA: 39.44000
• LogP: 2.59120

Methyl 4,5-dibromo-2-furoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Methyl 4,5-dibromo-2-furoate

Methyl 4,5-dibromo-2-furoate (CAS No. 54113-41-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4,5-dibromo-2-furoate (CAS No. 54113-41-6) is a highly versatile and significant compound in the realm of pharmaceutical synthesis. Its unique structural properties, characterized by the presence of two bromine atoms and a carboxylate ester group, make it an invaluable intermediate in the development of various therapeutic agents. This compound has garnered considerable attention in recent years due to its role in synthesizing complex molecules that target a wide range of diseases.

The Methyl 4,5-dibromo-2-furoate molecule belongs to the class of furoic acid derivatives, which are known for their broad spectrum of biological activities. The bromine substituents at the 4 and 5 positions enhance its reactivity, making it a preferred choice for further functionalization in drug design. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl and heteroaryl structures, respectively.

In recent years, there has been a surge in research focusing on the development of novel anticancer agents. The Methyl 4,5-dibromo-2-furoate derivative has emerged as a crucial building block in this endeavor. Its ability to undergo selective modifications allows chemists to design molecules that can interact with specific cancer-related targets. For instance, studies have shown that derivatives of this compound can inhibit kinases and other enzymes overexpressed in tumor cells, thereby blocking tumor growth and proliferation.

The pharmaceutical industry has also leveraged the potential of Methyl 4,5-dibromo-2-furoate in the synthesis of antiviral and antibacterial agents. The bromine atoms provide handles for further derivatization, enabling the creation of compounds with enhanced binding affinity to viral proteases and bacterial enzymes. Recent advancements in medicinal chemistry have highlighted its role in developing inhibitors against emerging pathogens, underscoring its importance in combating infectious diseases.

Methyl 4,5-dibromo-2-furoate to develop potential treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. These efforts are supported by computational modeling studies that predict favorable pharmacokinetic properties for derivatives of this compound. Methyl 4,5-dibromo-2-furoate extends beyond its applications in drug development. It serves as a valuable tool in materials science and agrochemical research. For example, its derivatives have been explored as precursors for organic electronic materials due to their ability to form stable conjugated systems. Additionally, researchers are investigating its potential use in designing novel pesticides that target specific pests while minimizing environmental impact. Methyl 4,5-dibromo-2-furoate (CAS No. 54113-41-6) cannot be overstated. Its unique structural features and reactivity make it an indispensable intermediate in pharmaceutical synthesis. As research continues to uncover new therapeutic applications and synthetic methodologies, this compound is poised to play an even greater role in addressing global health challenges. The ongoing development of innovative derivatives based on this scaffold highlights its enduring relevance and potential for future breakthroughs.